Ciclopirox

• CAS No.: 29342-05-0
• Product Name: Ciclopirox
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 6-cyclohexyl-1-hydroxy-4-methylpyridin-2-one
• Standard InChI: InChI=1S/C12H17NO2/c1-9-7-11(13(15)12(14)8-9)10-5-3-2-4-6-10/h7-8,10,15H,2-6H2,1H3
• Standard InChIKey: SCKYRAXSEDYPSA-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)N(C(=C1)C2CCCCC2)O
• Canonical SMILES: CC1=CC(=O)N(C(=C1)C2CCCCC2)O
• Appearance: Assay:≥98%A crystalline solid
• Melting Point: 143; 144.0 °C; 144°C
• Physical Description: Solid
• Description: Ciclopirox is a synthetic, broad-spectrum antifungal agent with additional antibacterial and anti-inflammatory activities. Ciclopirox exerts its action by binding to and chelating trivalent cations, such as Fe3+ and Al3+, thereby inhibiting the availability of essential co-factors for enzymes. This may lead to a loss of activity of enzymes that are essential for cellular metabolism, organization of cell wall structure and other crucial cell functions. In addition, ciclopirox exerts its anti-inflammatory activity by inhibiting 5-lipoxygenase and cyclooxygenase (COX).; Ciclopirox is a cyclic hydroxamic acid that is 1-hydroxypyridin-2(1H)-one in which the hydrogens at positions 4 and 6 are substituted by methyl and cyclohexyl groups, repectively. A broad spectrum antigfungal agent, it also exhibits antibacterial activity against many Gram-positive and Gram-negative bacteria, and has anti-inflammatory properties. It is used a a topical treatment of fungal skin and nail infections. It has a role as an antibacterial agent and an antiseborrheic. It is a pyridone, a cyclic hydroxamic acid and a hydroxypyridone antifungal drug.; Ciclopirox, also known as penlac or hoe 296B, belongs to the class of organic compounds known as pyridinones. Pyridinones are compounds containing a pyridine ring, which bears a ketone. Ciclopirox is a drug which is used as a topical treatment in immunocompetent patients with mild to moderate onychomycosis of fingernails and toenails without lunula involvement, due to trichophyton rubrum. Ciclopirox exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Ciclopirox has been detected in multiple biofluids, such as urine and blood. Ciclopirox is a potentially toxic compound.
• Solubility: 1.41e+00 g/L
• Synonyms: 6-cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridone ethanolamine salt; Batrafen; ciclopirox; ciclopirox olamine; ciclopiroxolamine; cyclopirox; cyclopyroxolamine; Dafnegin CSC; Dafnegin-CSC; HOE 296; HOE-296; HOE296; Loprox; Penlac
• PubChem Compound: 2749
• Last Modified: Nov 11 2021